Cas no 88703-52-0 (4-Decanone, 2-hydroxy-5-(phenylsulfonyl)-)

• Product name: 4-Decanone, 2-hydroxy-5-(phenylsulfonyl)-
• CAS No: 88703-52-0
• MF: C₁₆H₂₄O₄S
• MW: 312.424364089966
• CID: 623865
• PubChem ID: 13164093

4-Decanone, 2-hydroxy-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Decanone, 2-hydroxy-5-(phenylsulfonyl)-
• 5-(benzenesulfonyl)-2-hydroxydecan-4-one
• DTXSID60524050
• 88703-52-0

• Inchi： InChI=1S/C16H24O4S/c1-3-4-6-11-16(15(18)12-13(2)17)21(19,20)14-9-7-5-8-10-14/h5,7-10,13,16-17H,3-4,6,11-12H2,1-2H3
• InChI Key： QBQVLOMLCUDTMK-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)CC(C)O)S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 312.13953042g/mol
• Monoisotopic Mass: 312.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.8Ų